Cas no 61832-96-0 (4-(2,5-Dichloroanilino)-4-oxobut-2-enoic acid)

• Product name: 4-(2,5-Dichloroanilino)-4-oxobut-2-enoic acid
• CAS No: 61832-96-0
• MF: C₁₀H₇Cl₂NO₃
• MW: 260.073480844498
• CID: 2189434
• PubChem ID: 729268

4-(2,5-Dichloroanilino)-4-oxobut-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2,5-Dichloroanilino)-4-oxobut-2-enoic acid
• (E)-4-(2,5-dichloroanilino)-4-oxobut-2-enoic acid
• Z56176652
• 61832-96-0
• NSC-137039
• 4-(2,5-Dichloroanilino)-4-oxo-2-butenoic acid
• NSC137039
• 2',5'-DICHLOROMALEANILIC ACID
• N-(2,5-DICHLOROPHENYL)MALEAMIC ACID
• 306935-76-2
• AKOS001022913
• (E)-4-((2,5-Dichlorophenyl)amino)-4-oxobut-2-enoic acid

• Inchi： InChI=1S/C10H7Cl2NO3/c11-6-1-2-7(12)8(5-6)13-9(14)3-4-10(15)16/h1-5H,(H,13,14)(H,15,16)/b4-3+
• InChI Key： WSKTYRGKGHEEDM-ONEGZZNKSA-N

Computed Properties

• Exact Mass: 258.9802985Da
• Monoisotopic Mass: 258.9802985Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.4Ų
• XLogP3: 2